(+)-Bisdechlorogeodin

• Molecular Formula: C17H14O7
• Molecular Weight: 330.29 g/mol
• IUPAC Name: methyl (2S)-4-hydroxy-5'-methoxy-6-methyl-3,3'-dioxospiro[1-benzofuran-2,6'-cyclohexa-1,4-diene]-1'-carboxylate
• InChI: InChI=1S/C17H14O7/c1-8-4-11(19)14-12(5-8)24-17(15(14)20)10(16(21)23-3)6-9(18)7-13(17)22-2/h4-7,19H,1-3H3/t17-/m0/s1
• InChI Key: JCMPRFCVZKOFIT-KRWDZBQOSA-N
• Isomeric SMILES: CC1=CC(=C2C(=C1)O[C@@]3(C2=O)C(=CC(=O)C=C3OC)C(=O)OC)O
• SMILES: CC1=CC(=C2C(=C1)OC3(C2=O)C(=CC(=O)C=C3OC)C(=O)OC)O

Description

(+)-bisdechlorogeodin is a bisdechlorogeodin. It is an enantiomer of a (-)-bisdechlorogeodin.

Scientific Research Applications

Germanium Sesquioxide

• Chemistry and Anticancer Properties : Germanium sesquioxide, an organogermanium compound, shows promising anticancer effects. It induces interferon-gamma, enhances natural killer cell activity, and inhibits tumor and metastatic growth. This compound is assimilated orally and cleared rapidly without evident toxicity, making it a potential candidate for clinical trials in cancer treatment (Kaplan et al., 2004).

Polyketide Metabolites from Marine Fungus

• Cytotoxic Properties : Research has identified new polyketide natural products, including 2′-hydroxy bisdechlorogeodin, from marine fungi. These compounds have shown cytotoxicity towards human acute lymphatic leukemia cells. Such findings highlight the potential of marine-derived compounds in developing new anticancer agents (Zhou et al., 2021).

Sulochrin Oxidase and Bisdechlorogeodin

• Enzymatic Synthesis : Sulochrin oxidase, isolated from certain fungi, catalyzes the formation of (+)- and (-)-bisdechlorogeodin. The enzyme's properties, including molecular weight and substrate specificity, have been characterized, providing insights into the enzymatic processes involving bisdechlorogeodin and related compounds (Nordlöv & Gatenbeck, 1982).

Bisphosphonates and Antitumor Activity

• Inducing Apoptosis in Myeloma Cells : Bisphosphonates, used to prevent bone resorption, have been shown to induce apoptosis in human myeloma cell lines. This discovery raises the possibility of direct anti-tumor effects of bisphosphonates in vivo, expanding their potential therapeutic applications beyond bone diseases (Shipman et al., 1997).